BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Isopropoxyaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Isopropoxyaniline

Cat. No.: B150228

Essential Safety and Handling Guide for 3-
Isopropoxyaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Isopropoxyaniline in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Chemical Profile and Hazards

3-Isopropoxyaniline is classified as a substance that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1] It is crucial to handle this chemical with
appropriate care to avoid exposure.
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Property Value Reference
CAS Number 41406-00-2 [1]
Molecular Formula C9H13NO [2][3]
Molecular Weight 151.21 g/mol [2]

Boiling Point 229-230 °C [4]

Density 1.025 g/mL at 25 °C [4]

Flash Point >110 °C (>230 °F) - closed cup  [5]

Hazard Statements H315, H319, H335 [1][5]
Signal Word Warning [1]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for the safe handling of 3-lsopropoxyaniline from
preparation to disposal.

1. Engineering Controls and Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][6]

e Ensure that an emergency eyewash station and safety shower are readily accessible.[7]
e Remove all sources of ignition from the handling area.[6]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1][2]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., Nitrile rubber).[8] Gloves must be
inspected before use and disposed of properly after handling the chemical.[1][2]
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o Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin
contact.[8]

o Footwear: Closed-toe shoes are mandatory in the laboratory.[7][9]

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a
NIOSH-approved respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator
filter).

. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][6]

Avoid breathing vapors or mist.[1]

Wash hands thoroughly after handling the chemical.[1][2]
. Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1][6]

Keep in a locked storage area.[1]

For long-term storage, refrigeration at 2-8 °C under an inert atmosphere is recommended.[6]
. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[1][6]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice.[1][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[1][6]
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« |If Swallowed: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[2][6]

Disposal Plan

Proper disposal of 3-Isopropoxyaniline and its containers is essential to prevent
environmental contamination and ensure safety.

o Chemical Disposal: Dispose of the chemical waste through an approved waste disposal
plant, following all local, state, and federal regulations.[1] Do not allow the product to enter
drains.[2]

» Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with established guidelines.[1]
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Caption: Workflow for the safe handling of 3-lsopropoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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